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Compound of Interest

Compound Name: 5-Chloro-2-methoxyphenol

CAS No.: 3743-23-5

Cat. No.: B3024740 Get Quote

CAS No: 3743-23-5 | Synonyms: 5-Chloroguaiacol, 5-Chloro-2-hydroxyanisole[1]

Part 1: Executive Summary & Immediate Directives
Do not dispose of this compound down the drain. 5-Chloro-2-methoxyphenol is a

halogenated phenolic compound. Its disposal requires high-temperature incineration with

specific acid-gas scrubbing capabilities.

Critical Safety Status:

Primary Hazard: Skin/Eye Irritant (Category 2) and Aquatic Toxicity.

Waste Classification: Halogenated Organic Waste.

Incompatibility: Strong oxidizers, acid chlorides, and acid anhydrides.[2]

Part 2: Chemical Identity & Physical Properties
Understanding the physical state is the first step in selecting the correct disposal vessel.
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Property Data Operational Implication

Physical State Solid (Crystalline powder)

Use wide-mouth HDPE or

glass jars for waste; avoid

narrow-neck solvent bottles to

prevent clogging.

Melting Point ~108°C
Remains solid at ambient lab

temperatures.

Flash Point >110°C (Estimated)

Combustible.[3] Keep away

from open flames/heat sources

during accumulation.[4][5]

Solubility Low (Water), High (Organics)

Use ethanol or acetone for

cleaning contaminated

glassware; collect all rinsate as

halogenated waste.

Acidity (pKa) ~8-9 (Phenolic OH)

Weakly acidic. Incompatible

with strong bases (exothermic

reaction).

Part 3: Waste Segregation & Disposal Protocol
The "Halogenated" Imperative
As a Senior Application Scientist, I cannot stress this enough: Never mix 5-Chloro-2-
methoxyphenol with non-halogenated solvents (e.g., pure acetone, methanol, hexane).

The Scientific Logic (Why?): Standard laboratory waste is often sent to fuel blending programs

(cement kilns) where it is burned for energy recovery. Halogenated compounds (containing

Chlorine, Fluorine, Bromine) generate acid gases (like HCl) upon combustion.

Corrosion: These acids destroy the refractory lining of standard incinerators.

Pollution: Improper combustion of chlorophenols can synthesize dioxins/furans—some of the

most potent environmental toxins known.
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Cost: Halogenated waste streams require specialized facilities with "scrubbers" (alkaline

spray towers) to neutralize the acid gas. Mixing this compound into a non-halogenated drum

upgrades the entire drum to the more expensive "Halogenated" price tier.

Step-by-Step Disposal Workflow
1. Identification & Labeling

Label: "Hazardous Waste - Halogenated Organic Solid."

Constituents: List "5-Chloro-2-methoxyphenol" explicitly. Do not use vague terms like

"Phenolic Waste."

Hazard Checkbox: Mark "Toxic" and "Irritant."

2. Container Selection
Primary Choice: Wide-mouth amber glass jar or HDPE (High-Density Polyethylene) jar.

Lid: Screw-cap with a Teflon (PTFE) liner to prevent phenolic vapors from degrading the

seal.

Avoid: Metal containers (phenols can corrode certain metals over time) or LDPE (potential

for leaching).

3. Accumulation
Solid Waste: Place used weighing boats, contaminated gloves, and paper towels directly into

the solid waste container.

Liquid Waste (Stock Solutions): If the compound is dissolved in a solvent (e.g., DMSO or

Methanol), pour the solution into the Halogenated Solvent Waste carboy.

4. Final Disposal
Hand-off: Seal container when 90% full. Transfer to your facility's EHS (Environmental Health

& Safety) team.

Ultimate Fate: High-temperature incineration (>1000°C) with secondary combustion chamber

and acid gas scrubbing.
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Part 4: Spill Response & Decontamination
Scenario: You have spilled 5g of solid 5-Chloro-2-methoxyphenol on the benchtop.

PPE Upgrade: Wear nitrile gloves (double glove recommended), lab coat, and safety

goggles. If dust is visible, use a N95 or P100 respirator to avoid inhalation.

Containment: Do not dry sweep if dust generation is likely. Cover the spill with a damp paper

towel (dampened with water or ethanol) to suppress dust.

Collection: Scoop the wet material and the paper towel into the Halogenated Solid Waste

container.

Surface Decontamination:

Wipe the surface with an ethanol-soaked wiper to solubilize residual phenol.

Follow with a soap and water wash.[5][6][7]

Verification: A UV lamp (254 nm) can sometimes reveal residual phenolic spots on the

benchtop (they often fluoresce or appear as dark spots depending on the background).

Disposal of Cleanup Materials: All wipes and gloves used in this process must go into the

hazardous waste, not the regular trash.

Part 5: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for handling 5-Chloro-2-methoxyphenol,
ensuring it reaches the correct waste stream.
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(Solid or Solution)
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No
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(DO NOT MIX with Non-Halo)

Mixture becomes Halogenated

High-Temp Incineration
(w/ HCl Scrubbers)

Click to download full resolution via product page

Figure 1: Waste stream decision tree for 5-Chloro-2-methoxyphenol. Note that adding this

compound to non-halogenated solvents renders the entire mixture "Halogenated" for disposal
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purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Phenol, 5-chloro-2-methoxy- | C7H7ClO2 | CID 588774 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. 5-methyl guaiacol, 1195-09-1 [thegoodscentscompany.com]

4. spectrumchemical.com [spectrumchemical.com]

5. targetmol.com [targetmol.com]

6. wykamol.com [wykamol.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: 5-Chloro-
2-methoxyphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024740#5-chloro-2-methoxyphenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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